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Compound of Interest

Compound Name: 5-Bromo-3-Methylpentanoic Acid

CAS No.: 39865-86-6

Cat. No.: B15897465

Get Quote

Introduction

5-Bromo-3-methylpentanoic acid is a halogenated carboxylic acid with potential applications

in organic synthesis and drug development. Its chemical structure, featuring a bromine atom

and a methyl group on the pentanoic acid backbone, gives rise to a unique spectroscopic

profile. This technical guide provides a summary of the predicted spectroscopic data (NMR, IR,

MS) for 5-Bromo-3-methylpentanoic acid, intended for researchers, scientists, and

professionals in drug development. It is important to note that experimental spectroscopic data

for this specific compound is not readily available in public databases. Therefore, the data

presented herein is based on established spectroscopic principles, predictive models, and data

from analogous compounds. This guide also outlines general experimental protocols for

obtaining such spectra.

Predicted Spectroscopic Data
The following tables summarize the predicted spectroscopic data for 5-Bromo-3-
methylpentanoic acid.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
Table 1: Predicted ¹H NMR Spectroscopic Data

Chemical Shift
(ppm)

Multiplicity Integration Assignment

~10-12 Singlet (broad) 1H -COOH

~3.4-3.6 Triplet 2H H5 (-CH₂Br)

~2.2-2.4 Multiplet 2H H2 (-CH₂COOH)

~1.9-2.1 Multiplet 1H H3 (-CH(CH₃)-)

~1.6-1.8 Multiplet 2H H4 (-CH₂CH₂Br)

~0.9-1.1 Doublet 3H -CH₃

Table 2: Predicted ¹³C NMR Spectroscopic Data

Chemical Shift (ppm) Assignment

~175-180 C1 (-COOH)

~40-45 C2 (-CH₂COOH)

~35-40 C3 (-CH(CH₃)-)

~30-35 C4 (-CH₂CH₂Br)

~30-35 C5 (-CH₂Br)

~15-20 -CH₃

Infrared (IR) Spectroscopy
Table 3: Predicted IR Absorption Bands
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Wavenumber
(cm⁻¹)

Intensity Functional Group Vibration

2500-3300 Broad, Strong O-H
Carboxylic acid O-H

stretch

2850-3000 Medium-Strong C-H Alkane C-H stretch

1700-1725 Strong C=O
Carboxylic acid C=O

stretch

1400-1470 Medium C-H Alkane C-H bend

1210-1320 Medium C-O
Carboxylic acid C-O

stretch

500-700 Strong C-Br C-Br stretch

Mass Spectrometry (MS)
Table 4: Predicted Mass Spectrometry Data

m/z Ratio Ion Comments

194/196 [M]⁺

Molecular ion peak with

characteristic 1:1 ratio for

bromine isotopes (⁷⁹Br/⁸¹Br).

179/181 [M-CH₃]⁺ Loss of the methyl group.

149 [M-COOH]⁺
Loss of the carboxylic acid

group.

115 [M-Br]⁺ Loss of the bromine atom.

45 [COOH]⁺ Carboxylic acid fragment.

Experimental Protocols
The following are generalized protocols for obtaining spectroscopic data for a small organic

molecule like 5-Bromo-3-methylpentanoic acid. Instrument-specific parameters may require
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optimization.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in 0.5-0.7 mL

of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).[1] Filter the solution into a clean 5

mm NMR tube.[2]

Instrumentation: Utilize a high-resolution NMR spectrometer (e.g., 400 MHz or higher).

¹H NMR Acquisition:

Acquire a standard one-dimensional proton spectrum.

Typical parameters include a 30-45° pulse angle, a spectral width of 12-16 ppm, and a

sufficient number of scans to achieve a good signal-to-noise ratio.

¹³C NMR Acquisition:

Acquire a proton-decoupled carbon spectrum.

This typically requires a larger number of scans than ¹H NMR due to the lower natural

abundance of ¹³C.

Fourier-Transform Infrared (FT-IR) Spectroscopy
Sample Preparation:

Solid Sample (KBr Pellet): Grind a small amount of the sample with dry potassium

bromide (KBr) and press into a thin, transparent pellet.

Liquid/Solution Sample: Place a drop of the sample between two salt plates (e.g., NaCl or

KBr) or use an Attenuated Total Reflectance (ATR) accessory.[3]

Instrumentation: Use a Fourier-Transform Infrared (FT-IR) spectrometer.

Data Acquisition:

Record a background spectrum of the empty sample holder or pure solvent.
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Record the sample spectrum over the mid-IR range (typically 4000-400 cm⁻¹).

The final spectrum is presented as percent transmittance or absorbance versus

wavenumber.[4]

Mass Spectrometry (MS)
Sample Preparation: Prepare a dilute solution of the sample in a volatile organic solvent

such as methanol or acetonitrile.[5] The concentration should be in the range of 10-100

micrograms per mL.[5]

Instrumentation: Employ a mass spectrometer with a suitable ionization source (e.g.,

Electron Ionization - EI, or Electrospray Ionization - ESI).[6]

Data Acquisition:

Introduce the sample into the ion source.

The instrument separates the resulting ions based on their mass-to-charge (m/z) ratio.[7]

The detector records the abundance of each ion.

The resulting mass spectrum is a plot of relative intensity versus m/z.

Visualizations
The following diagram illustrates a general workflow for the spectroscopic analysis of an

organic compound.
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Spectroscopic Analysis Workflow
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Caption: A logical workflow for the spectroscopic analysis of an organic compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. Small molecule NMR sample preparation – Georgia Tech NMR Center [sites.gatech.edu]

3. Guide to FT-IR Spectroscopy | Bruker [bruker.com]

4. egikunoo.wordpress.com [egikunoo.wordpress.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15897465/docs?utm_src=pdf-body-img#spectroscopic-analysis-of-5-bromo-3-methylpentanoic-acid-a-technical-guide
https://www.benchchem.com/product/b15897465?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/pdf/Application_Notes_Protocols_NMR_Spectroscopy_for_the_Structure_Elucidaion_of_Complex_Organic_Molecules.pdf
https://sites.gatech.edu/nmr-center/small-molecule-nmr-sample-preparation/
https://www.bruker.com/en/products-and-solutions/infrared-and-raman/ft-ir-routine-spectrometer/what-is-ft-ir-spectroscopy.html
https://egikunoo.wordpress.com/wp-content/uploads/2020/03/lab-9-ftir-spectroscopy.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15897465?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


5. Sample Preparation Protocol for Open Access MS | Mass Spectrometry Research Facility
[massspec.chem.ox.ac.uk]

6. fiveable.me [fiveable.me]

7. chem.libretexts.org [chem.libretexts.org]

To cite this document: BenchChem. [Spectroscopic Analysis of 5-Bromo-3-Methylpentanoic
Acid: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15897465/docs#spectroscopic-analysis-of-5-bromo-
3-methylpentanoic-acid-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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